Cas no 738560-13-9 (3-Pyrrolidinecarboxylicacid, 3-amino-4-methyl-, methyl ester)

• Product Name: 3-Pyrrolidinecarboxylicacid, 3-amino-4-methyl-, methyl ester
• CAS No: 738560-13-9
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 559906
• PubChem ID: 15222498
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 3-amino-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 3-amino-4-methyl-, methyl ester
• 3-Pyrrolidinecarboxylicacid,3-amino-4-methyl-,methylester(9CI)
• methyl 3-amino-4-methylpyrrolidine-3-carboxylate
• 3-AMINO-4-METHYL-3-PYRROLIDINECARBOXYLIC ACID METHYL ESTER
• 738560-13-9
• DTXSID00570238

• Inchi： 1S/C7H14N2O2/c1-5-3-9-4-7(5,8)6(10)11-2/h5,9H,3-4,8H2,1-2H3
• InChI Key： NXVFTKDIKUQKCP-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CNCC1C)N)=O

Computed Properties

• Exact Mass: 158.10600
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 0.12530